2-Amino-6-(propan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

• IUPAC Name: 2-amino-6-propan-2-yl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• InChI: InChI=1S/C12H16N2S/c1-7(2)8-3-4-9-10(6-13)12(14)15-11(9)5-8/h7-8H,3-5,14H2,1-2H3
• InChI Key: BQCQVQDGCIBEKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC2=C(C1)SC(=C2C#N)N
• Molecular Formula: C12H16N2S
• Molecular Weight: 220.34 g/mol
• CAS No.: 1339396-84-7

Description

2-Amino-6-(propan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile is a useful research compound. Its molecular formula is C12H16N2S and its molecular weight is 220.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Pyrrolobenzo[b]thieno[1,4]diazepines

2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile serves as a precursor in the synthesis of pyrrolobenzo[b]thieno[1,4]diazepines, highlighting its utility in creating compounds with potential biological activities (El-Kashef et al., 2007).

Antibacterial Schiff Bases

This compound has been used to synthesize Schiff bases with notable antibacterial properties. The Schiff bases, synthesized under microwave irradiation, displayed significant in vitro antibacterial activity, outperforming standard drugs like chloramphenicol against certain bacteria (Khan et al., 2013).

Copper(I) Iodide-catalyzed Synthesis

It has also been involved in copper(I) iodide-catalyzed synthesis processes to create 1-benzothiophen-2-amines, which are intermediates in producing pharmaceuticals like Raloxifene (Petrov et al., 2015).

Crystal Structure Analysis

Research on polysubstituted benzene derivatives, including 3-amino-5,6-dimethyl-2-nitrobiphenyl-4-carbonitrile, provides insights into molecular structure through crystal structure determination, which is crucial for understanding compound interactions (Zhang, 2013).

Synthesis of Heterocyclic Compounds

The chemical serves as a synthon in reactions with benzylidenemalononitriles, α,β-acetylenic esters, and ketones to yield various heterocyclic compounds, demonstrating its versatility in organic synthesis (Youssef, 2009).

Antimicrobial and Pharmacological Activities

Furthermore, derivatives synthesized from this compound have been explored for their antiarrhythmic, serotonin antagonist, and antianxiety activities, showing high efficacy in pharmacological screenings (Amr et al., 2010).